Cas no 123064-05-1 (β-Cyano-β-methyl-hydrocinnamic Acid Ethyl Ester)

β-Cyano-β-methyl-hydrocinnamic acid ethyl ester is a versatile intermediate in organic synthesis, particularly valued for its cyano and ester functional groups. Its structure enables applications in the preparation of pharmaceuticals, agrochemicals, and fine chemicals, serving as a key building block for heterocyclic compounds and other derivatives. The presence of both electron-withdrawing (cyano) and electron-donating (ester) groups enhances reactivity, facilitating nucleophilic and electrophilic transformations. The methyl substitution at the β-position contributes to steric and electronic modulation, improving selectivity in synthetic pathways. This compound is typically characterized by high purity and stability, making it suitable for demanding synthetic procedures. Its utility in asymmetric synthesis and multicomponent reactions further underscores its importance in advanced chemical research.

β-Cyano-β-methyl-hydrocinnamic Acid Ethyl Ester structure

123064-05-1 structure

Product name:β-Cyano-β-methyl-hydrocinnamic Acid Ethyl Ester

CAS No:123064-05-1

MF:C₁₃H₁₅NO₂

MW:217.2637

MDL:MFCD31562562

CID:1064425

PubChem ID:14969703

β-Cyano-β-methyl-hydrocinnamic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

- β-Cyano-β-methyl-hydrocinnamic Acid Ethyl Ester
- 3-cyano-3-methyl-3-phenylpropanoic acid ethyl ester
- A-methyl-hydrocinnamic Acid Ethyl Ester
- 123064-05-1
- SY251113
- beta-Cyano-beta-methyl-hydrocinnamic Acid Ethyl Ester
- SCHEMBL988620
- CS-0442926
- A-Cyano-
- beta-Cyano-beta-methyl-benzenepropanoic Acid Ethyl Ester
- ethyl 3-cyano-3-phenylbutanoate
- MFCD31562562
- AC8228
- XH0498
- MDL： MFCD31562562
- Inchi： InChI=1S/C13H15NO2/c1-3-16-12(15)9-13(2,10-14)11-7-5-4-6-8-11/h4-8H,3,9H2,1-2H3
- InChI Key： IAYGTAIDMGEZSW-UHFFFAOYSA-N
- SMILES： CCOC(=O)CC(C)(C#N)C1=CC=CC=C1

Computed Properties

Exact Mass: 217.110278721g/mol
Monoisotopic Mass: 217.110278721g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 286
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 50.1Å²

β-Cyano-β-methyl-hydrocinnamic Acid Ethyl Ester Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
SHENG KE LU SI SHENG WU JI SHU	sc-500040-500 mg	β-Cyano-β-methyl-hydrocinnamic Acid Ethyl Ester,	123064-05-1		500MG	￥2,858.00	2023-07-11
eNovation Chemicals LLC	D697041-5g	Ethyl 3-Cyano-3-phenylbutanoate	123064-05-1	95%	5g	$605	2024-07-20
eNovation Chemicals LLC	D697041-10g	Ethyl 3-Cyano-3-phenylbutanoate	123064-05-1	95%	10g	$1045	2024-07-20
A2B Chem LLC	AE39818-1g	β-Cyano-β-Methyl-hydrocinnaMic Acid Ethyl Ester	123064-05-1	≥95%	1g	$377.00	2024-04-20
1PlusChem	1P009FZE-5g	β-Cyano-β-Methyl-hydrocinnaMic Acid Ethyl Ester	123064-05-1	≥95%	5g	$683.00	2023-12-25
1PlusChem	1P009FZE-1g	β-Cyano-β-Methyl-hydrocinnaMic Acid Ethyl Ester	123064-05-1	≥95%	1g	$335.00	2023-12-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1513593-250mg	Ethyl 3-cyano-3-phenylbutanoate	123064-05-1	98%	250mg	￥1404.00	2024-08-09
eNovation Chemicals LLC	D697041-10g	Ethyl 3-Cyano-3-phenylbutanoate	123064-05-1	95%	10g	$1045	2025-02-25
eNovation Chemicals LLC	D697041-1g	Ethyl 3-Cyano-3-phenylbutanoate	123064-05-1	95%	1g	$280	2025-02-25
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y23865-5g	3-cyano-3-methyl-3-phenylpropanoic acid ethyl ester	123064-05-1	95%	5g	¥6759.0	2023-09-05